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Cat. No.: B1623501 Get Quote

Isododecanol: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of isododecanol. The information is curated for researchers, scientists,

and professionals in drug development who require a thorough understanding of this branched-

chain fatty alcohol for formulation, synthesis, and analytical purposes. This guide includes key

data, detailed experimental protocols for property determination, and a visualization of the

structure-property relationships.

Core Physical and Chemical Properties
Isododecanol is a C12 branched-chain fatty alcohol. Unlike its linear isomer, n-dodecanol, the

branched structure of isododecanol imparts unique physical and chemical characteristics that

are critical for its various applications. It is typically a mixture of isomers, with 10-

methylundecan-1-ol being a common component.[1]

General and Physical Properties
The physical properties of isododecanol are summarized in the table below. These properties

are influenced by its branched structure, which disrupts the close packing of the molecules,

leading to a lower melting point compared to its linear counterpart.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1623501?utm_src=pdf-interest
https://www.benchchem.com/product/b1623501?utm_src=pdf-body
https://www.benchchem.com/product/b1623501?utm_src=pdf-body
https://www.benchchem.com/product/b1623501?utm_src=pdf-body
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://www.benchchem.com/product/b1623501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₂H₂₆O [1][2][3][4][5]

Molecular Weight 186.33 g/mol [1][2]

Appearance Colorless liquid [1]

Boiling Point ~250.85 °C (estimate) [1][3]

Melting Point 16.85 °C (estimate) [3]

Density ~0.8429 g/cm³ (estimate) [1][3]

Solubility in Water Very low, 0.004 g/L [1]

Solubility in Organic Solvents
Slightly soluble in Chloroform

and Methanol
[3]

Refractive Index ~1.4162 (estimate) [3]

Chemical and Computational Properties
The chemical and computationally derived properties of isododecanol provide further insight

into its molecular behavior.

Property Value Source(s)

IUPAC Name 10-methylundecan-1-ol [2]

CAS Number 25428-98-2, 20194-45-0 [2][3][4][6]

XLogP3 5.4 [2][3][4]

Hydrogen Bond Donor Count 1 [3][4]

Hydrogen Bond Acceptor

Count
1 [3][4]

Rotatable Bond Count 9 [3][4]

Exact Mass 186.198365449 Da [2][3][4]

Complexity 89.1 [3][4]
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Experimental Protocols for Property Determination
The following sections detail the methodologies for determining the key physical and chemical

properties of isododecanol. These protocols are based on established international standards

such as those from the OECD and ASTM.

Determination of Boiling Point
Principle: The boiling point is determined by heating the liquid and observing the temperature at

which the vapor pressure of the liquid equals the external pressure.

Apparatus:

Distillation flask with a side arm

Condenser

Thermometer (calibrated)

Heating mantle

Boiling chips

Procedure:

A sample of isododecanol is placed in the distillation flask along with a few boiling chips to

ensure smooth boiling.

The thermometer is positioned such that the top of the bulb is level with the bottom of the

side arm of the flask.

The flask is heated gently using the heating mantle.

The temperature is recorded when the liquid begins to boil and a steady stream of distillate is

collected. This temperature is the boiling point.

Determination of Melting Point
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Principle: The melting point is the temperature at which a solid transitions to a liquid. For

substances like isododecanol, which can be liquid at room temperature, this would be the

freezing point determination.

Apparatus:

Capillary tubes

Melting point apparatus (e.g., Mel-Temp) or a Thiele tube with heating oil

Thermometer (calibrated)

Procedure:

A small amount of solidified isododecanol is introduced into a capillary tube.

The capillary tube is placed in the melting point apparatus.

The sample is heated at a controlled rate.

The temperature range from the first appearance of liquid to the complete liquefaction of the

solid is recorded as the melting point range.[7][8][9][10]

Determination of Density
Principle: Density is the mass per unit volume of a substance. For a liquid like isododecanol,
this can be determined using a pycnometer or a hydrometer.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Water bath for temperature control

Procedure:
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The empty pycnometer is cleaned, dried, and weighed.

The pycnometer is filled with isododecanol and the stopper is inserted, allowing excess

liquid to escape through the capillary.

The outside of the pycnometer is wiped dry and it is weighed again.

The pycnometer is then emptied, cleaned, and filled with a reference substance of known

density (e.g., distilled water) and weighed.

The density of isododecanol is calculated from these masses and the known density of the

reference substance.

Determination of Solubility
Principle: The solubility of isododecanol in various solvents is determined by observing the

formation of a clear, homogeneous solution.

Apparatus:

Test tubes

Vortex mixer

Graduated pipettes

Procedure:

A known volume of the solvent (e.g., water, chloroform, methanol) is placed in a test tube.

A small, measured amount of isododecanol is added to the test tube.

The mixture is agitated using a vortex mixer.

Observations are made to see if the isododecanol dissolves completely.

If it dissolves, more isododecanol is added incrementally until saturation is reached or it is

determined to be miscible. The solubility is then reported qualitatively (e.g., slightly soluble)

or quantitatively (e.g., in g/L).
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Structure-Property Relationship
The branched structure of isododecanol is a key determinant of its physical properties,

distinguishing it from its linear isomer, n-dodecanol. The following diagram illustrates this

relationship.

Caption: Isododecanol's branched structure impacts its physical properties.

Spectral Data
While specific spectra for isododecanol are not readily available in public databases, typical

spectral characteristics for a long-chain branched alcohol would be as follows:

¹H NMR: A broad singlet corresponding to the hydroxyl proton (disappears on D₂O

exchange). Multiple overlapping signals in the aliphatic region (approx. 0.8-1.6 ppm)

corresponding to the CH, CH₂, and CH₃ groups. A triplet around 3.6 ppm for the CH₂ group

attached to the oxygen.

¹³C NMR: A peak around 60-70 ppm for the carbon attached to the hydroxyl group. Multiple

peaks in the range of 10-40 ppm for the other aliphatic carbons.

IR Spectroscopy: A strong, broad absorption band in the region of 3200-3600 cm⁻¹

characteristic of the O-H stretching of the alcohol group. C-H stretching absorptions just

below 3000 cm⁻¹.

Mass Spectrometry: The molecular ion peak (M⁺) would be observed at m/z = 186.

Fragmentation patterns would include the loss of water (M-18) and cleavage of C-C bonds in

the alkyl chain.

Safety and Handling
Isododecanol is a combustible liquid. Standard laboratory safety precautions should be

observed, including working in a well-ventilated area and wearing appropriate personal

protective equipment (gloves, safety glasses). Avoid contact with strong oxidizing agents. For

detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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